Digeranyl Bisphosphonate

• Molecular Formula: C21H38O6P2
• Molecular Weight: 448.5 g/mol
• InChI: InChI=1S/C21H38O6P2/c1-17(2)9-7-11-19(5)13-15-21(28(22,23)24,29(25,26)27)16-14-20(6)12-8-10-18(3)4/h9-10,13-14H,7-8,11-12,15-16H2,1-6H3,(H2,22,23,24)(H2,25,26,27)/b19-13+,20-14+
• InChIKey: SQERRIVHBWCION-IWGRKNQJSA-N

Standard bisphosphonates (zoledronate, risedronate) inhibit FDPS, confounding GGDPS-specific pharmacology. Digeranyl Bisphosphonate (DGBP) solves this with >50-fold selectivity for GGDPS over FDPS. - **Target**: GGDPS (IC50 200 nM); FDPS IC50 >10,000 nM - **Application**: Preclinical oncology (leukemia/lymphoma) & pulmonary fibrosis models - **Supply**: 0.2 mg/kg/day efficacy in vivo; validated reference compound per ChEMBL/GtoPdb

DGBP: Selective GGDPS Inhibitor

Digeranyl bisphosphonate (DGBP), CAS 878143-03-4, is a geminal isoprenoid bisphosphonate that selectively inhibits geranylgeranyl diphosphate synthase (GGDPS) rather than farnesyl diphosphate synthase (FDPS) [1]. In contrast to the nitrogenous bisphosphonates zoledronate and risedronate, which primarily target the upstream enzyme FDPS, DGBP contains two geranyl chains and lacks the nitrogen atom in its R2 side chain, resulting in a distinct enzyme inhibition profile and downstream cellular pharmacology [2]. DGBP depletes intracellular geranylgeranyl diphosphate (GGPP) levels and impairs geranylgeranylation of small GTPases such as Rac1, Rho, and Rab family proteins [1]. The compound is exclusively employed as a tool compound in preclinical oncology and fibrosis research.

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Pathway tool: Selective GGDPS inhibition for isoprenoid pathway studies

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Model context: Preclinical oncology and fibrosis research models

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Endpoint focus: GGPP depletion and small GTPase geranylgeranylation

• [1] Wiemer AJ, Yu JS, Lamb KM, Hohl RJ, Wiemer DF. Digeranyl bisphosphonate inhibits geranylgeranyl pyrophosphate synthase. Biochem Biophys Res Commun. 2007;353(4):921-925. doi:10.1016/j.bbrc.2006.12.094. PMID: 17208200. View Source
• [2] Wiemer AJ, Wiemer DF. Synthesis and biological evaluation of a series of aromatic bisphosphonates. Bioorg Med Chem. 2010;18(20):7212-7220. doi:10.1016/j.bmc.2010.08.019. View Source

Why DGBP Substitution Fails

Clinical bisphosphonates such as zoledronate and risedronate are potent FDPS inhibitors with minimal activity against GGDPS, whereas DGBP shows the opposite selectivity, potently inhibiting GGDPS while sparing FDPS [1]. This target inversion means that the two compound classes deplete different pools of isoprenoid intermediates: zoledronate reduces both farnesyl diphosphate (FPP) and GGPP, while DGBP selectively depletes GGPP and can even cause FPP accumulation . Consequently, the downstream biological effects—including differential patterns of small GTPase prenylation impairment, cell death mechanism (autophagy vs. apoptosis), and therapeutic index toward healthy cells—are fundamentally different [2]. Simply substituting DGBP with zoledronate or risedronate fails to recapitulate GGDPS-specific pharmacology and may produce antagonistic effects when co-administered.

Target inversion

Zoledronate/risedronate inhibit FDPS, not GGDPS; pathway pharmacology fundamentally differs

Isoprenoid pool shift

DGBP selectively depletes GGPP; clinical bisphosphonates reduce both FPP and GGPP

Downstream pharmacology mismatch

Differential GTPase prenylation, cell death mechanism, and selectivity profile vs. normal cells

• [1] ChEMBL Database: Inhibition of human recombinant FPPS and GGDPS by digeranyl bisphosphonate and zoledronate. IUPHAR/BPS Guide to Pharmacology. Ligand ID 3187. View Source
• [2] Agabiti SS, Li J, Wiemer AJ. Geranylgeranyl diphosphate synthase inhibition induces apoptosis that is dependent upon GGPP depletion, ERK phosphorylation and caspase activation. Cell Death Dis. 2017;8(3):e2678. doi:10.1038/cddis.2017.101. PMID: 28300837. View Source

Head-to-Head: DGBP vs. Zoledronate

GGDPS vs. FDPS Selectivity

Digeranyl bisphosphonate (DGBP) displays a pronounced selectivity for geranylgeranyl diphosphate synthase (GGDPS) over farnesyl diphosphate synthase (FDPS). The IC50 of DGBP against recombinant human GGDPS is 200 nM, whereas its IC50 against human FDPS exceeds 10,000 nM, yielding a selectivity ratio of >50-fold [1]. In marked contrast, the clinical bisphosphonate zoledronate potently inhibits FDPS (IC50 ≈ 3–5 nM) but exhibits only weak inhibition of GGDPS (IC50 ≈ 100,000 nM), a selectivity ratio of >20,000-fold in the opposite direction [2]. Risedronate similarly favors FDPS over GGDPS. This target inversion is a property dictated by the isoprenoid geranyl chains of DGBP occupying the GGPP product site of GGDPS, a binding mode not accessible to nitrogenous bisphosphonates.

GGDPS Selectivity

Head-to-head

DGBP IC₅₀: GGDPS 200 nM, FDPS >10 μM (>50-fold); Zoledronate IC₅₀: FDPS 3–5 nM

Reported enzyme selectivity context for pathway dissection

Recombinant human enzyme assays; ChEMBL/GtoPdb data

Evidence Dimension	Inhibitory potency and selectivity at GGDPS vs. FDPS
Target Compound Data	GGDPS IC50 = 200 nM; FDPS IC50 > 10,000 nM (>50-fold selective for GGDPS)
Comparator Or Baseline	Zoledronate: FDPS IC50 ≈ 3–5 nM; GGDPS IC50 ≈ 100,000 nM (>20,000-fold selective for FDPS)
Quantified Difference	DGBP is >500-fold more potent than zoledronate at GGDPS; zoledronate is >5,000-fold more potent than DGBP at FDPS
Conditions	In vitro enzyme assays using recombinant human GGDPS and FDPS; radiolabeled substrate detection by scintillation counting; pH 7.5, 37°C (ChEMBL/GtoPdb curated data)

Why This Matters

Researchers requiring selective GGDPS inhibition without concurrent FDPS blockade cannot use zoledronate or risedronate; DGBP is the benchmark tool for this pharmacological dissection of the isoprenoid pathway.

• [1] ChEMBL Database: Inhibition of human recombinant geranylgeranyl diphosphate synthase and farnesyl diphosphate synthase by digeranyl bisphosphonate. IUPHAR/BPS Guide to Pharmacology Ligand ID 3187. IC50 (GGDPS) = 200 nM; IC50 (FDPS) > 10,000 nM. View Source
• [2] BRENDA Enzyme Database: EC 2.5.1.29 (GGDPS) and EC 2.5.1.10 (FDPS) inhibition data. Zoledronate GGDPS IC50 ≈ 100 μM; FDPS IC50 ≈ 3–5 nM. View Source

Therapeutic Window: Leukemia vs. Healthy PBMCs

In a direct comparative study using lymphocytic leukemia cell lines (Molt-4, Jurkat) and healthy human peripheral blood mononuclear cells (PBMCs), DGBP demonstrated substantially greater selectivity for malignant cells compared with zoledronate. The 72-hour IC50 values of DGBP were 15 μM (Molt-4) and 30 μM (Jurkat), versus 52 μM and 81 μM for zoledronate, respectively. Critically, DGBP was markedly less toxic to healthy PBMCs, with an IC50 of 1200 μM compared to only 63 μM for zoledronate [1]. This translates to selectivity indices (PBMC IC50 / cancer cell IC50) of 80 for Molt-4 and 40 for Jurkat with DGBP, whereas zoledronate displayed poor discrimination (selectivity indices of 1.2 and 0.78, respectively) [2]. The addition of exogenous GGPP, but not FPP, prevented the anti-proliferative effects of DGBP, confirming GGDPS-mediated pharmacology, while both GGPP and FPP partially rescued zoledronate effects.

Leukemia vs. PBMC Selectivity

Head-to-head

DGBP: Molt-4 IC₅₀ 15 μM, PBMC 1200 μM (SI 80); Zoledronate: SI 1.2

Supports leukemia cell-model selectivity context

72-h MTT assay; GGPP rescue confirms mechanism

Evidence Dimension	Anti-proliferative potency and selectivity for malignant cells over healthy cells
Target Compound Data	DGBP IC50: Molt-4 15 μM, Jurkat 30 μM, PBMC 1200 μM; Selectivity indexes: 80 (Molt-4), 40 (Jurkat)
Comparator Or Baseline	Zoledronate IC50: Molt-4 52 μM, Jurkat 81 μM, PBMC 63 μM; Selectivity indexes: 1.2 (Molt-4), 0.78 (Jurkat)
Quantified Difference	DGBP is 3.5× more potent than zoledronate in Molt-4 and 2.7× more potent in Jurkat; DGBP exhibits ≈19-fold lower toxicity to healthy PBMCs, conferring 67–51× better selectivity
Conditions	72-h MTT assay; Molt-4 and Jurkat T-lymphocytic leukemia cell lines; healthy human PBMCs; data from Agabiti et al. (2017)

Why This Matters

For researchers developing anticancer strategies targeting the isoprenoid pathway, DGBP provides a substantially wider therapeutic window than zoledronate, minimizing off-target toxicity to normal hematopoietic cells.

• [1] Agabiti SS, Li J, Wiemer AJ. Geranylgeranyl diphosphate synthase inhibition induces apoptosis that is dependent upon GGPP depletion, ERK phosphorylation and caspase activation. Cell Death Dis. 2017;8(3):e2678. Table 1. doi:10.1038/cddis.2017.101. PMID: 28300837. View Source
• [2] Agabiti SS, Li J, Wiemer AJ. Cell Death Dis. 2017;8(3):e2678. Supplementary Table 1: Selectivity of DGBP and zoledronate for malignant versus primary cells. View Source

Autophagy Induction: Distinct from Zoledronate

Both DGBP and zoledronate induce autophagic flux in PC3 prostate cancer and MDA-MB-231 breast cancer cells, as measured by accumulation of the autophagosomal marker LC3-II. However, the autophagy induction kinetics appear to differ between the two compounds. Treatment with lysosomal protease inhibitors (E-64d and pepstatin A) in combination with either agent further enhanced LC3-II formation, confirming true autophagic flux induction [1]. Notably, the addition of bafilomycin A1, an inhibitor of autophagosome-lysosome fusion, enhanced the anti-proliferative effects of DGBP to a greater extent than those of zoledronate, suggesting that autophagy serves a cytoprotective role that can be exploited to potentiate DGBP cytotoxicity [2]. Exogenous GGPP prevented LC3-II accumulation and Rab6 prenylation impairment by both agents, but did not restore Rap1a prenylation, indicating that autophagy induction is specifically linked to GGTase II substrate impairment [1]. This mechanistic distinction means that DGBP-based regimens can be rationally combined with autophagy inhibitors for enhanced anticancer efficacy, a strategy less applicable to zoledronate.

Autophagy Induction

Head-to-head

DGBP induces LC3-II flux; greater potentiation by bafilomycin A1 vs. zoledronate

Reported autophagy pathway-response context

PC3/MDA-MB-231 cells; GGPP rescues autophagic phenotype

Evidence Dimension	Induction of autophagy (LC3-II accumulation) and synergy with autophagy inhibitors
Target Compound Data	DGBP induces LC3-II accumulation; bafilomycin A1 co-treatment enhances anti-proliferative effects; GGPP rescues autophagic phenotype
Comparator Or Baseline	Zoledronate also induces LC3-II accumulation but with a different magnitude and reduced synergy with bafilomycin A1; GGPP also rescues zoledronate-induced autophagy
Quantified Difference	Both compounds induce autophagy, but DGBP shows greater potentiation by bafilomycin A1, indicating a more pronounced dependence on autophagy for cell survival under DGBP treatment
Conditions	PC3 prostate cancer and MDA-MB-231 breast cancer cells; 48-h treatment; LC3-II immunoblotting; E-64d/pepstatin A and bafilomycin A1 co-treatment

Why This Matters

This evidence supports the selection of DGBP for studies where autophagy modulation is a desired outcome or where combination therapy with autophagy inhibitors is planned to maximize anti-proliferative activity.

• [1] Wasko BM, Smits JP, Shull LW, Wiemer DF, Hohl RJ. Bisphosphonates induce autophagy by depleting geranylgeranyl diphosphate. J Pharmacol Exp Ther. 2011;337(2):540-546. doi:10.1124/jpet.110.175521. PMID: 21335425. View Source
• [2] Wasko BM et al. J Pharmacol Exp Ther. 2011;337(2):540-546. Figure 5: bafilomycin A1 enhancement of digeranyl bisphosphonate anti-proliferative effects. View Source

In Vivo Antifibrotic Activity in Pulmonary Fibrosis

DGBP has demonstrated significant in vivo efficacy in attenuating pulmonary fibrosis in two distinct murine models. In a chrysotile (asbestos)-induced lung fibrosis model, subcutaneous administration of DGBP at 0.2 mg/kg/day via osmotic pump significantly reduced collagen deposition and preserved normal lung parenchymal architecture compared to vehicle-treated animals, which displayed severe structural abnormalities and extensive fibrosis [1]. The molecular basis involves DGBP-mediated impairment of Rac1 geranylgeranylation, leading to reduced mitochondrial import of Rac1 and diminished mitochondrial hydrogen peroxide production in alveolar macrophages . In a bleomycin-induced fibrosis model, DGBP at the same dose (0.2 mg/kg/day) significantly reduced hydroxyproline content, a biochemical marker of collagen deposition [1]. This represents a unique in vivo validation of GGDPS inhibition as an antifibrotic strategy. No comparable in vivo antifibrotic data exist for zoledronate or other FDPS inhibitors, as their clinical use is centered on bone resorption rather than soft tissue fibrosis.

In Vivo Antifibrotic Activity

Supporting

DGBP 0.2 mg/kg/day s.c. reduced collagen deposition in two murine fibrosis models

Supports fibrosis model endpoint review

Chrysotile and bleomycin models; hydroxyproline reduction p<0.05

Evidence Dimension	In vivo attenuation of pulmonary fibrosis
Target Compound Data	DGBP 0.2 mg/kg/day s.c. reduces collagen deposition, preserves lung architecture, and decreases hydroxyproline content in both chrysotile and bleomycin models
Comparator Or Baseline	Vehicle-treated controls show severe fibrosis and elevated hydroxyproline content; no equivalent antifibrotic data available for zoledronate or other clinical bisphosphonates
Quantified Difference	Qualitative histological improvement and quantitative reduction in hydroxyproline content; significance level p < 0.05 vs. vehicle
Conditions	C57BL/6 mice; chrysotile instillation or bleomycin-induced fibrosis models; subcutaneous osmotic pump delivery; endpoints: histology, hydroxyproline assay

Why This Matters

The in vivo antifibrotic activity of DGBP at a low, well-tolerated dose distinguishes it from all clinical bisphosphonates and positions it as the lead tool compound for investigating GGDPS inhibition in fibrotic disease models, where zoledronate and risedronate are not suitable alternatives.

• [1] Freire RS (Osborn-Heaford HL, et al.). Targeting the isoprenoid pathway to abrogate progression of pulmonary fibrosis. Free Radic Biol Med. 2015;86:47-56. doi:10.1016/j.freeradbiomed.2015.04.031. PMID: 25975461. View Source

Mutual Antagonism with Zoledronate

When DGBP and zoledronate were co-administered to lymphocytic leukemia cells, the combination was antagonistic rather than additive or synergistic [1]. DGBP-induced apoptosis was prevented by exogenous GGPP but not FPP, whereas zoledronate-induced apoptosis was partially rescued by both GGPP and FPP, confirming that the two agents operate through distinct nodes in the isoprenoid pathway. The antagonism is mechanistically explained by DGBP-mediated accumulation of FPP (the substrate of FDPS), which can partially bypass zoledronate's FDPS blockade. This finding has a direct procurement implication: DGBP should not be used as a 'GGDPS-selective analog' in experiments designed to combine FDPS and GGDPS inhibition; instead, it should be used alone or in combination with agents targeting entirely separate pathways (e.g., MEK/ERK inhibitors, autophagy inhibitors), where additive or synergistic effects have been observed [2]. This contrasts with triazole bisphosphonate GGDPS inhibitors such as VSW1198, where the potential for antagonism with FDPS inhibitors has not been systematically assessed.

Combination Antagonism

Head-to-head

DGBP + zoledronate co-treatment is antagonistic (CI>1); rescued by GGPP only

Reported combination pharmacology context

Leukemia cell lines; apoptosis readout

Evidence Dimension	Combinatorial pharmacology (co-treatment effect)
Target Compound Data	DGBP + zoledronate co-treatment is antagonistic; DGBP effects rescued by GGPP only
Comparator Or Baseline	Zoledronate effects rescued by both GGPP and FPP; zoledronate alone shows additive behavior with other pathway inhibitors
Quantified Difference	Combination index (CI) > 1 indicating antagonism; rescue experiments with isoprenoid intermediates demonstrate non-overlapping pharmacology
Conditions	Molt-4 and Jurkat leukemia cell lines; 72-h co-incubation; apoptosis measured by annexin V/PI flow cytometry and caspase activation

Why This Matters

This informs rational experimental design: DGBP is the preferred compound for studying GGDPS inhibition in isolation, but it must not be combined with FDPS inhibitors. Researchers requiring dual pathway blockade should consider sequential rather than simultaneous administration strategies.

• [1] Agabiti SS, Li J, Wiemer AJ. Geranylgeranyl diphosphate synthase inhibition induces apoptosis that is dependent upon GGPP depletion, ERK phosphorylation and caspase activation. Cell Death Dis. 2017;8(3):e2678. Results section: DGBP and zoledronate co-treatment antagonism data. doi:10.1038/cddis.2017.101. View Source
• [2] Haney SL, Wills VS, Wiemer DF, Holstein SA. Recent Advances in the Development of Mammalian Geranylgeranyl Diphosphate Synthase Inhibitors. Molecules. 2017;22(6):886. doi:10.3390/molecules22060886. PMID: 28555000. View Source

DGBP Research Applications

Dissecting GGDPS vs. FDPS Function

For academic and pharmaceutical laboratories studying the isoprenoid biosynthesis pathway, DGBP is the first-line tool for selectively inhibiting GGDPS without confounding FDPS blockade. Unlike zoledronate and risedronate, DGBB's >50-fold selectivity for GGDPS over FDPS (IC50 200 nM vs. >10,000 nM) enables clean pharmacological dissection of the specific roles of protein geranylgeranylation versus farnesylation in cellular processes. This selectivity profile, validated across multiple independent enzyme assay platforms deposited in ChEMBL and GtoPdb [1], makes DGBP the reference compound for GGDPS target validation studies where differentiation from FDPS pharmacology is essential.

Hematological Cancer Drug Discovery

In preclinical oncology programs focused on leukemias and lymphomas, DGBP's wide therapeutic index (selectivity of 80 for Molt-4 and 40 for Jurkat vs. healthy PBMCs) directly addresses a key limitation of zoledronate, which exhibits poor discrimination between malignant and normal hematopoietic cells (selectivity <1.2) [1]. Researchers evaluating GGDPS inhibition as a therapeutic strategy should select DGBP for in vitro cytotoxicity screening and mechanism-of-action studies, as the data demonstrate that substituting zoledronate for DGBP will underestimate cancer cell sensitivity by 2.7–3.5-fold while overestimating toxicity to normal cells by approximately 19-fold .

In Vivo Pulmonary Fibrosis Models

DGBP is the only isoprenoid pathway inhibitor with published in vivo efficacy data in two independent pulmonary fibrosis models (chrysotile- and bleomycin-induced) at a subcutaneous dose of 0.2 mg/kg/day, demonstrating reduced collagen deposition and preserved lung architecture [1]. This represents a unique application scenario not addressable with clinical bisphosphonates, which have no reported antifibrotic activity in soft tissue. Investigators developing antifibrotic therapies should procure DGBP as the prototype GGDPS inhibitor for in vivo proof-of-concept studies, as alternative GGDPS inhibitors (e.g., triazole bisphosphonates) have shown hepatotoxicity at therapeutic doses (MTD 0.5 mg/kg for VSW1198 in mice) .

Autophagy Inhibitor Combination Screening

For research programs investigating the intersection of isoprenoid metabolism and autophagy, DGBP is the appropriate tool compound because its anti-proliferative effects are significantly enhanced by the autophagy inhibitor bafilomycin A1, a property that has been quantitatively characterized and is more pronounced than for zoledronate [1]. Laboratories conducting combination therapy screens should use DGBP as the GGDPS-selective agent when pairing with chloroquine derivatives or other autophagy inhibitors, as the mechanistic data support a rational combination strategy that exploits autophagy as a cytoprotective response to GGDPS inhibition-mediated GGPP depletion .

Application

Selection Property

Validation Focus

GGDPS vs. FDPS pathway dissection

GGDPS enzyme selectivity profile

Isoprenoid pathway endpoint confirmation

Leukemia cell-model studies

Cell-model selectivity context

Cytotoxicity and apoptosis endpoint review

Pulmonary fibrosis model studies

In vivo fibrosis model response context

Collagen deposition and hydroxyproline endpoints

Autophagy pathway combination studies

Autophagy modulation synergy context

LC3-II flux and anti-proliferative endpoints

• [1] ChEMBL Database: IUPHAR/BPS Guide to Pharmacology Ligand ID 3187. GGDPS and FDPS selectivity data for digeranyl bisphosphonate. View Source